3,4-dimethyl-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide

• IUPAC Name: 3,4-dimethyl-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C19H18N2OS/c1-12-9-10-16(11-13(12)2)18(22)21-19-20-17(14(3)23-19)15-7-5-4-6-8-15/h4-11H,1-3H3,(H,20,21,22)
• InChI Key: MUQWIMJZNQLVQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=NC(=C(S2)C)C3=CC=CC=C3)C
• Molecular Formula: C19H18N2OS
• Molecular Weight: 322.4 g/mol

Description

3,4-dimethyl-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide, also known as DMPT, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. DMPT is a thiazole derivative that has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of 3,4-dimethyl-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide is not fully understood, but it is believed to involve the modulation of various physiological and biochemical processes. 3,4-dimethyl-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide has been shown to increase the expression of genes involved in feed intake and growth, such as neuropeptide Y and growth hormone secretagogue receptor. 3,4-dimethyl-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide has also been shown to modulate the levels of neurotransmitters, such as dopamine and serotonin, which are involved in appetite regulation and mood regulation.
Biochemical and Physiological Effects:
3,4-dimethyl-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide has been shown to have various biochemical and physiological effects, including the modulation of gene expression, neurotransmitter levels, and enzyme activity. 3,4-dimethyl-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide has been shown to increase the levels of growth hormone and insulin-like growth factor 1, which are involved in growth and development. 3,4-dimethyl-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide has also been shown to modulate the levels of various enzymes, such as superoxide dismutase and catalase, which are involved in antioxidant defense.

Advantages and Limitations for Lab Experiments

3,4-dimethyl-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide has several advantages and limitations for lab experiments. One advantage is its ability to enhance the growth and development of aquatic animals and livestock, which can be useful for studying the effects of various treatments on growth performance and meat quality. Another advantage is its potential therapeutic effects, which can be useful for studying the mechanisms of various diseases and developing new treatments. However, one limitation is the lack of understanding of the precise mechanism of action of 3,4-dimethyl-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the study of 3,4-dimethyl-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide. One direction is the further elucidation of its mechanism of action, which can provide insights into its potential therapeutic applications and help optimize its use as a feed attractant and growth promoter. Another direction is the development of new synthetic methods for 3,4-dimethyl-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide, which can improve its yield and purity. Additionally, the study of 3,4-dimethyl-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide in combination with other compounds, such as probiotics and prebiotics, can provide new insights into its potential applications in animal and human health.

Synthesis Methods

3,4-dimethyl-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide can be synthesized using various methods, including the reaction of 2-amino-5-methylthiazole with 4-methylbenzoyl chloride in the presence of a base, or the reaction of 4-methylbenzoyl chloride with 2-amino-5-methylthiazole in the presence of a base and a catalyst. The yield of 3,4-dimethyl-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and solvent.

Scientific Research Applications

3,4-dimethyl-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide has been used in scientific research for various applications, including as a feed attractant for aquatic animals, as a growth promoter for livestock, and as a potential therapeutic agent. 3,4-dimethyl-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide has been shown to increase the feed intake and growth rate of aquatic animals, such as fish and shrimp, and improve the meat quality and growth performance of livestock, such as pigs and chickens. 3,4-dimethyl-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)benzamide has also been studied for its potential therapeutic effects, such as anti-inflammatory, antioxidant, and anticancer activities.